2-Bromoethylamine
Cat. No. B090993
:
107-09-5
M. Wt: 123.98 g/mol
InChI Key: IZQAUUVBKYXMET-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
|
REACTION_SMILES
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[Br:12][CH2:13][CH2:14][NH2:15].[F:1][C:2]([c:3]1[c:4]([OH:9])[cH:5][cH:6][cH:7][cH:8]1)([F:10])[F:11].[Na+:17].[OH-:16]>>[F:1][C:2]([c:3]1[c:4]([O:9][CH2:13][CH2:14][NH2:15])[cH:5][cH:6][cH:7][cH:8]1)([F:10])[F:11]
|
Inputs
Step One
|
Name
|
|
|
Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
NCCBr
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Oc1ccccc1C(F)(F)F
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Na+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[OH-]
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
NCCOc1ccccc1C(F)(F)F
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Source
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Source
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Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
